3-Oxo-3-(3,4,5-trimethoxyphenyl)propionic acid

• Molecular Formula: C12H14O6
• Molecular Weight: 254.24 g/mol
• IUPAC Name: 3-oxo-3-(3,4,5-trimethoxyphenyl)propanoic acid
• InChI: InChI=1S/C12H14O6/c1-16-9-4-7(8(13)6-11(14)15)5-10(17-2)12(9)18-3/h4-5H,6H2,1-3H3,(H,14,15)
• InChI Key: HPWVUFYLAHNXQK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)CC(=O)O

Description

3-Oxo-3-(3,4,5-trimethoxyphenyl)propionic acid is a useful research compound. Its molecular formula is C12H14O6 and its molecular weight is 254.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 ml of 2M solution of n-butyllithium in cyclohexane was added dropwise over 10 minutes to a stirred solution of 5.08 g (20 mmol) of bis(trimethylsilyl)malonate in 40 ml of anhydrous ether under nitrogen atmosphere at −60° C. The mixture was then allowed to warm to 0° C. and the solution of 2.3 g (10 mmol) of 3,4,5-trimethoxybenzoyl chloride in 20 ml of anhydrous ethyl ether was added in one portion. The resulting mixture was stirred for 10 min. at 0° C. then shaken with 100 ml of 5% aqueous sodium bicarbonate for 5 minutes. The aqueous phase was acidified to pH=˜1 with cold 4N sulfuric acid and extracted with ethyl ether (3×100 ml). The combined extracts were dried over anhydrous magnesium sulfate, filtered off and evaporated to dryness to give the title compound as a creamy crystals (1.82 g, 71.6%); 1H NMR (CDCl3) δ 3.8-3.92 (m, 9H, OMe); 4.03 (s, 1.8 H, CH2); 5.62 (s, 0.2 H, CH enol); 7.2 (s, 2H, CH aromatic).